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Compound of Interest

Compound Name:
tert-Butyl

(mesitylsulfonyl)oxycarbamate

Cat. No.: B1269521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of tert-Butyl
(mesitylsulfonyl)oxycarbamate, a chemical compound relevant in organic synthesis.

Compound Identification
Systematic Name: tert-Butyl (mesitylsulfonyl)oxycarbamate

CAS Number: 36016-39-4

Molecular Formula: C₁₄H₂₁NO₅S[1][2][3]

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation is based on the molecular formula and the standard atomic weights of each

element as established by the International Union of Pure and Applied Chemistry (IUPAC).

Calculation Methodology
The molecular weight is calculated as follows:
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Molecular Weight = (Number of C atoms × Atomic Weight of C) + (Number of H atoms × Atomic

Weight of H) + (Number of N atoms × Atomic Weight of N) + (Number of O atoms × Atomic

Weight of O) + (Number of S atoms × Atomic Weight of S)

Data Presentation
The following tables summarize the atomic and molecular weight data for tert-Butyl
(mesitylsulfonyl)oxycarbamate.

Table 1: Atomic Weight of Constituent Elements

Element Symbol Count
Standard
Atomic Weight
(u)

Total
Contribution
(u)

Carbon C 14 12.011 168.154

Hydrogen H 21 1.008 21.168

Nitrogen N 1 14.007 14.007

Oxygen O 5 15.999 79.995

Sulfur S 1 32.06 32.060

Table 2: Summary of Molecular Weight

Parameter Value

Molecular Formula C₁₄H₂₁NO₅S

Calculated Molecular Weight 315.384 g/mol

Commonly Cited Molecular Weight 315.39 g/mol [4][5]

Note: The slight difference between the calculated and commonly cited values is due to

rounding of standard atomic weights.

Logical Workflow for Calculation
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The following diagram illustrates the logical process for determining the molecular weight of the

compound from its chemical formula.

Identify Molecular Formula
C₁₄H₂₁NO₅S

Determine Atom Count
C=14, H=21, N=1, O=5, S=1

Calculate Contribution for Each Element
(Atom Count * Atomic Weight)

Obtain Standard Atomic Weights
(IUPAC)

Sum All Contributions

Final Molecular Weight
315.384 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Experimental Protocols
The determination of molecular weight for a known chemical structure is a theoretical

calculation based on internationally accepted standard atomic weights. Therefore, no

experimental protocols for its determination are cited in this context. Experimental techniques

such as mass spectrometry would be used to confirm the mass and structure of a synthesized

sample, but the theoretical molecular weight remains a calculated constant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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